CEP-Lysine-d4
Overview
Description
CEP-Lysine-d4 contains four deuterium atoms at the carboxyethyl 2,3/',3,3/' positions. It is intended for use as an internal standard for the quantification of CEP-lysine by GC- or LC-mass spectrometry (MS). Docosahexaenoic acid (DHA) is an ω-3 polyunsaturated fatty acid that is abundant in the brain and in photoreceptor cell membranes in the retina. Oxidative cleavage of phospholipids containing DHA produces reactive electophilic phospholipid fragments, including 4-hydroxy-7-oxohept-5-enoates. These can interact with the primary amine group of lysyl residues to produce 2-(ω-carboxyethyl)pyrrole (CEP) derivatives, which are abundant in certain diseases. Advanced glycation end products, including CEP-lysine are biomarkers for age-related macular degeneration. This compound is a deuterated form of CEP-lysine.
Scientific Research Applications
Role in Protein Identification and Peptide Sequencing
CEP-Lysine-d4 is significant in protein identification and peptide de novo sequencing. By introducing a 4-Da mass tag at the carboxyl terminus of proteolytic peptides through in vivo cell culturing, this compound aids in assigning a mass signature to lysine-containing peptides. This technique is highly effective for direct protein identification through peptide mass mapping and is crucial for precise sequence assignments in tandem MS/MS spectra for de novo peptide sequencing (Gu, Pan, Bradbury, & Chen, 2002).
Biosynthesis of Lysine
This compound plays a role in the biosynthesis of lysine, an essential dietary nutrient. Diaminopimelate (DAP) epimerase, a key enzyme for lysine biosynthesis in plants, functions via a mechanism involving the interconversion of LL-DAP and DL(meso)-DAP. The enzyme’s interaction with inhibitors and substrate mimics such as this compound provides insights into its structure and function, which is crucial for the development of novel herbicides and antibacterials (Pillai et al., 2009).
Gene Transfection Applications
This compound is also relevant in the field of gene transfection. Dendritic poly(L-lysine)s (DPKs), which interact with this compound, have shown efficient gene transfection ability into several cultivated cell lines without significant cytotoxicity. Understanding the interaction and function of these DPKs can lead to advancements in gene delivery in vivo, contributing significantly to gene therapy research (Ohsaki et al., 2002).
Antimicrobial Activity
ε-Poly-l-lysine (ε-PL), which is related to lysine biosynthesis pathways, exhibits antimicrobial activity. This compound, characterized by the peptide bond between the carboxyl and ε-amino groups of l-lysine, demonstrates high stability and inhibitory effects on microbial growth. Research in this area contributes to the development of new antimicrobial agents and food additives (Yoshida & Nagasawa, 2003).
Lysine Methylation in Chromatin State Profiling
This compound is essential in understanding lysine methylation, a critical epigenetic mechanism in chromatin state profiling. High-throughput profiling of histone modifications, where lysine methylation plays a vital role, facilitates the characterization of diverse mammalian cell populations and their lineage potential (Mikkelsen et al., 2007).
properties
Molecular Formula |
C13H16D4N2O4 |
|---|---|
Molecular Weight |
272.3 |
InChI |
InChI=1S/C13H20N2O4/c14-11(13(18)19)5-1-2-8-15-9-3-4-10(15)6-7-12(16)17/h3-4,9,11H,1-2,5-8,14H2,(H,16,17)(H,18,19)/t11-/m0/s1/i6D2,7D2 |
InChI Key |
GUYNPRDOGAXJKQ-YUQOGSRCSA-N |
SMILES |
OC(C([2H])([2H])C([2H])([2H])C1=CC=CN1CCCC[C@H](N)C(O)=O)=O |
synonyms |
(S)-2-amino-6-(2-(2-carboxy-ethyl)-1H-pyrrol-1-yl)-hexanoic-2,2/',3,3/'-d4-acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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